2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H28N2O2S/c1-16-3-2-4-17(13-16)14-18(22)20-15-19(5-9-23-10-6-19)21-7-11-24-12-8-21/h2-4,13H,5-12,14-15H2,1H3,(H,20,22)
• InChI Key: PVLAPOJOHDQJNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCC2(CCOCC2)N3CCSCC3
• Molecular Formula: C19H28N2O2S
• Molecular Weight: 348.5 g/mol

Description

2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide, also known as TMA-2, is a chemical compound that belongs to the amphetamine family. It is a potent psychedelic drug that has been used for scientific research purposes. TMA-2 has a similar chemical structure to other psychedelic drugs such as LSD and psilocybin, but its effects on the body and mind are unique. In

Mechanism of Action

The mechanism of action of 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide is not fully understood, but it is believed to act on the serotonin system in the brain. 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide is structurally similar to serotonin and can bind to serotonin receptors, causing changes in neurotransmitter release and synaptic activity. This leads to the altered states of consciousness and other psychedelic effects associated with 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide use.
Biochemical and Physiological Effects
2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has a range of biochemical and physiological effects on the body. It can cause changes in heart rate, blood pressure, and body temperature. It can also affect the levels of neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been shown to increase the release of these neurotransmitters, leading to the psychedelic effects associated with its use.

Advantages and Limitations for Lab Experiments

The use of 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide in lab experiments has several advantages and limitations. One advantage is that it is a potent psychedelic drug with unique effects on the mind and body, making it useful for studying the mechanisms of action of psychedelics. However, 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide is a controlled substance and can be difficult to obtain for research purposes. Additionally, its potency and potential for adverse effects make it challenging to use in human studies.

Future Directions

There are several future directions for research on 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide. One area of interest is its potential therapeutic uses, including its ability to treat depression, anxiety, and addiction. Additionally, further research is needed to understand the mechanisms of action of 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide and other psychedelics on the brain. This could lead to the development of new treatments for mental health disorders. Finally, more research is needed to understand the long-term effects of 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide use on the mind and body, including its potential for addiction and adverse effects.

Synthesis Methods

The synthesis of 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide involves a series of chemical reactions that require specialized equipment and expertise. The most common method for synthesizing 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide involves the reaction of 3-methylphenylacetone with thiomorpholine and oxalyl chloride. The resulting product is then treated with hydroxylamine hydrochloride to form the final product, 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide. The synthesis process is complex and requires careful attention to detail to ensure the purity and potency of the final product.

Scientific Research Applications

2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been used in scientific research to study its effects on the human mind and body. It has been shown to have potent psychedelic effects, including altered states of consciousness, visual and auditory hallucinations, and changes in mood and perception. 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has also been studied for its potential therapeutic uses, including its ability to treat depression, anxiety, and addiction. Additionally, 2-(3-Methylphenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been used in neuroscience research to study the effects of psychedelics on the brain and to identify potential targets for drug development.